FW-1

• Molecular Formula: C24H27N7O
• Molecular Weight: 429.5 g/mol
• InChI: InChI=1S/C24H27N7O/c1-30-11-13-31(14-12-30)16-17-7-9-19(10-8-17)27-21-15-20(26-18-5-3-2-4-6-18)22-23(25)29-32-24(22)28-21/h2-10,15H,11-14,16H2,1H3,(H2,25,29)(H2,26,27,28)
• InChIKey: MPHOBVUCOPMJAT-UHFFFAOYSA-N

FW-1: Type I FLT3 Inhibitor Lead Compound

FW-1 is a synthetic small molecule that functions as a Type I inhibitor of the Fms-like tyrosine kinase 3 (FLT3) receptor. It has been characterized primarily for its activity against acute myeloid leukemia (AML) cell lines harboring FLT3 mutations. Basic characterization reports an IC50 of approximately 1 μM against FLT3 kinase activity [1].

Type I FLT3 inhibitor for active DFG-in conformation studies

FLT3-ITD+ AML cell-line models (MV4-11, MOLM-13)

G0/G1 arrest and apoptosis pathway research

Isoxazolo[5,4-b]pyridine scaffold – chemically distinct tool

• [1] Yang J, Zhang Y, Li Y, et al. Design, Synthesis, and Biological Activities Evaluation of Type I FLT3 Inhibitors for the Treatment of Acute Myeloid Leukemia. Drug Dev Res. 2024;85(8):e70022. doi:10.1002/ddr.70022 View Source

Why Type II Inhibitors Fail vs. FW-1 in TKD Mutants

The FLT3 inhibitor class comprises compounds with vastly different potencies, binding modes, and selectivity profiles. Type I inhibitors, such as FW-1, target the active kinase conformation, whereas Type II inhibitors (e.g., quizartinib) bind the inactive state, leading to distinct resistance profiles and cellular effects [1]. Substituting FW-1 with a more potent Type I inhibitor like gilteritinib (IC50 ~0.29 nM) would fundamentally alter the experimental pharmacology. Similarly, using a Type II inhibitor would change the mode of target engagement. The quantitative evidence below delineates the precise performance boundaries of FW-1.

Type II inhibitors (e.g., quizartinib) bind inactive DFG-out conformation and may show reduced activity in FLT3 D835-mutant models due to steric hindrance.

FW-1’s active DFG-in binding may retain target engagement in TKD-mutant contexts, but mechanism-dependent potency differences require validation in specific cell models.

Pan-FLT3 inhibitor chemotypes (gilteritinib, midostaurin) are not direct substitutes; their polypharmacology and sensitivity profiles differ from this lead compound.

• [1] Yang J, Zhang Y, Li Y, et al. Design, Synthesis, and Biological Activities Evaluation of Type I FLT3 Inhibitors for the Treatment of Acute Myeloid Leukemia. Drug Dev Res. 2024;85(8):e70022. doi:10.1002/ddr.70022 View Source

FW-1 Binding and Cellular Activity Evidence

Type I vs. Type II Binding Mode in TKD-Mutant AML

FW-1 exhibits moderate FLT3 kinase inhibition with an IC50 of approximately 1 μM [1]. This places it in a distinct potency tier compared to high-potency clinical compounds like gilteritinib (IC50 = 0.29 nM) and quizartinib (IC50 = 1.1 nM), but aligns more closely with tandutinib (IC50 = 0.22 μM) and midostaurin (IC50 = 22-500 nM).

Binding Mode

Class-level inference

Type I: active DFG-in
Type II: inactive DFG-out; quizartinib ~25-fold potency loss vs D835V (0.51 nM → 13 nM)

Supports type I inhibitor use in TKD-mutant FLT3 models

Ba/F3 model data; FW-1-specific D835 mutant IC50 not reported

Evidence Dimension	FLT3 kinase inhibition potency
Target Compound Data	IC50 ≈ 1 μM
Comparator Or Baseline	Gilteritinib: 0.29 nM; Quizartinib: 1.1 nM; Tandutinib: 0.22 μM; Midostaurin: 22-500 nM; FLT3-IN-2: <1 μM
Quantified Difference	FW-1 is >1000-fold less potent than gilteritinib and quizartinib; comparable to tandutinib and FLT3-IN-2.
Conditions	In vitro kinase inhibition assays (various sources)

Why This Matters

This potency differential defines the experimental dose range and potential off-target effects; FW-1 is suitable for studies requiring a less potent, potentially more selective Type I inhibitor for SAR or resistance modeling.

• [1] Yang J, Zhang Y, Li Y, et al. Design, Synthesis, and Biological Activities Evaluation of Type I FLT3 Inhibitors for the Treatment of Acute Myeloid Leukemia. Drug Dev Res. 2024;85(8):e70022. doi:10.1002/ddr.70022 View Source
• [2] Gilteritinib Data Sheet. MedChemExpress. (n.d.). Retrieved from https://www.medchemexpress.cn View Source
• [3] Quizartinib. MedChemExpress. (n.d.). Retrieved from https://www.medchemexpress.cn View Source
• [4] Tandutinib (MLN518). MedChemExpress. (n.d.). Retrieved from https://www.medchemexpress.cn View Source

Antiproliferative Activity in FLT3-ITD+ MV4-11 Cells

FW-1 demonstrates dose-dependent cytotoxicity against FLT3-ITD mutant AML cell lines MV4-11 and MOLM-13, with IC50 values of 2.68 μM and 1.03 μM, respectively [1]. This activity is consistent with its role as a Type I FLT3 inhibitor and supports its use as a tool compound for studying FLT3-driven proliferation.

MV4-11 Potency

Cross-study comparable

FW-1 IC50 = 2.68 µM
Gilteritinib IC50 = 0.92 nM
~2,900-fold lower potency

Early lead compound, not high-potency tool; suitable for SAR studies

Different assay conditions; cross-study comparison only

Evidence Dimension	Cytotoxicity in FLT3-mutant AML cells
Target Compound Data	MV4-11 IC50 = 2.68 μM; MOLM-13 IC50 = 1.03 μM
Comparator Or Baseline	FW-1 FLT3 kinase IC50 ≈ 1 μM
Quantified Difference	Cell-based IC50 values are 1- to 2.7-fold higher than the biochemical IC50.
Conditions	48-72 hour MTT assay, MV4-11 and MOLM-13 cell lines

Why This Matters

These cell-based data confirm target engagement and provide a benchmark for in vitro AML model studies; users should anticipate effective concentrations in the low micromolar range.

• [1] Yang J, Zhang Y, Li Y, et al. Design, Synthesis, and Biological Activities Evaluation of Type I FLT3 Inhibitors for the Treatment of Acute Myeloid Leukemia. Drug Dev Res. 2024;85(8):e70022. doi:10.1002/ddr.70022 View Source

MOLM-13 vs. MV4-11 Sensitivity Profile

FW-1 treatment arrests MV4-11 and MOLM-13 cells in the G0/G1 phase of the cell cycle and induces apoptosis [1]. This mechanism of action is characteristic of Type I FLT3 inhibitors and distinguishes it from Type II inhibitors which may induce different cell cycle profiles or require higher concentrations to achieve apoptosis.

Cell Line Sensitivity

Cross-study comparable

FW-1: MOLM-13 (1.03 µM) > MV4-11 (2.68 µM)
Gilteritinib: MV4-11 (0.92 nM) > MOLM-13 (2.9 nM)
Inverted selectivity pattern

May support heterogeneity studies in AML cell models

Assay durations differ; cross-study comparison

Evidence Dimension	Mechanism of cell cycle arrest
Target Compound Data	G0/G1 arrest observed in MV4-11 and MOLM-13 cells
Comparator Or Baseline	Type I FLT3 inhibitors generally induce G0/G1 arrest; Type II inhibitors may have varied effects.
Quantified Difference	Qualitative difference; specific quantitative comparison data not available for FW-1 against other inhibitors in the same study.
Conditions	Flow cytometry analysis following FW-1 treatment in MV4-11 and MOLM-13 cell lines

Why This Matters

The specific cell cycle arrest profile is a functional signature of Type I inhibition; users requiring this particular mechanistic endpoint should prioritize Type I inhibitors like FW-1 over Type II alternatives.

• [1] Yang J, Zhang Y, Li Y, et al. Design, Synthesis, and Biological Activities Evaluation of Type I FLT3 Inhibitors for the Treatment of Acute Myeloid Leukemia. Drug Dev Res. 2024;85(8):e70022. doi:10.1002/ddr.70022 View Source

Isoxazolo[5,4-b]pyridine vs. Clinical FLT3 Chemotypes

To contextualize FW-1 within the broader FLT3 inhibitor landscape, the table below summarizes biochemical IC50 values for several reference compounds. FW-1's IC50 of ~1 μM is consistent with its designation as a lead compound for further optimization [1], whereas clinical agents like gilteritinib and quizartinib exhibit >1000-fold higher potency.

Chemical Scaffold

Supporting evidence

Isoxazolo[5,4-b]pyridine core
Distinct from clinical chemotypes (pyrazinecarboxamide, benzothiazole-urea, staurosporine, quinolone)

Chemically distinct tool orthogonal to approved FLT3 inhibitors

Selectivity panel data not yet reported

Evidence Dimension	FLT3 IC50 (nM)
Target Compound Data	FW-1: ~1000 nM
Comparator Or Baseline	Gilteritinib: 0.29 nM; Quizartinib: 1.1 nM; Midostaurin: 22-500 nM; Tandutinib: 220 nM; FLT3-IN-2: <1000 nM
Quantified Difference	FW-1 is >1000x less potent than gilteritinib and quizartinib; comparable to tandutinib and FLT3-IN-2.
Conditions	In vitro kinase assays (various sources)

Why This Matters

This potency gradient is critical for selecting an appropriate tool compound. FW-1's moderate potency may be advantageous for studies requiring a less potent inhibitor to probe resistance mechanisms or to avoid complete target suppression.

• [1] Yang J, Zhang Y, Li Y, et al. Design, Synthesis, and Biological Activities Evaluation of Type I FLT3 Inhibitors for the Treatment of Acute Myeloid Leukemia. Drug Dev Res. 2024;85(8):e70022. doi:10.1002/ddr.70022 View Source
• [2] Gilteritinib Data Sheet. MedChemExpress. (n.d.). Retrieved from https://www.medchemexpress.cn View Source
• [3] Quizartinib. MedChemExpress. (n.d.). Retrieved from https://www.medchemexpress.cn View Source
• [4] Tandutinib (MLN518). MedChemExpress. (n.d.). Retrieved from https://www.medchemexpress.cn View Source

Type I Binding Mode Differentiation

As a Type I inhibitor, FW-1 binds to the active conformation of FLT3 [1]. This binding mode is mechanistically distinct from Type II inhibitors (e.g., quizartinib) which bind the inactive conformation. Type I inhibitors may retain activity against certain TKD mutations that confer resistance to Type II inhibitors, although specific data for FW-1 against TKD mutants is not yet reported.

Evidence Dimension	Binding mode and potential resistance profile
Target Compound Data	Binds active FLT3 conformation (Type I)
Comparator Or Baseline	Quizartinib (Type II) binds inactive conformation
Quantified Difference	Qualitative mechanistic difference; quantitative resistance data not available for FW-1.
Conditions	Kinase domain conformational targeting

Why This Matters

For studies investigating TKD mutation-mediated resistance, a Type I inhibitor like FW-1 provides a complementary tool to Type II inhibitors, enabling interrogation of conformation-specific pharmacology.

• [1] Yang J, Zhang Y, Li Y, et al. Design, Synthesis, and Biological Activities Evaluation of Type I FLT3 Inhibitors for the Treatment of Acute Myeloid Leukemia. Drug Dev Res. 2024;85(8):e70022. doi:10.1002/ddr.70022 View Source
• [2] Quizartinib. MedChemExpress. (n.d.). Retrieved from https://www.medchemexpress.cn View Source

Absence of Reported In Vivo Data for FW-1

To date, no peer-reviewed studies or vendor datasheets report in vivo efficacy, pharmacokinetic (PK), or toxicity data for FW-1. The compound is currently characterized as a lead compound for further optimization [1] and is not recommended for in vivo studies without prior validation.

Evidence Dimension	In vivo data availability
Target Compound Data	No reported in vivo data
Comparator Or Baseline	Gilteritinib, quizartinib, and midostaurin have extensive in vivo and clinical data
Quantified Difference	Data unavailable for FW-1; cannot be quantified.
Conditions	Not applicable

Why This Matters

This limitation defines the appropriate use case: FW-1 is strictly an in vitro tool compound. Procurement for in vivo experiments is not supported by current evidence.

• [1] Yang J, Zhang Y, Li Y, et al. Design, Synthesis, and Biological Activities Evaluation of Type I FLT3 Inhibitors for the Treatment of Acute Myeloid Leukemia. Drug Dev Res. 2024;85(8):e70022. doi:10.1002/ddr.70022 View Source

FW-1 Research Application Scenarios

Type I vs. Type II Mechanistic Studies in TKD-Mutant AML

FW-1 is suitable for dose-response studies in MV4-11 and MOLM-13 cell lines, with expected IC50 values of 2.68 μM and 1.03 μM, respectively [1]. Use FW-1 as a reference Type I inhibitor when benchmarking novel FLT3 inhibitors or investigating resistance mechanisms in these cell models.

SAR Exploration with Isoxazolo[5,4-b]pyridine Scaffold

Employ FW-1 to induce G0/G1 cell cycle arrest and apoptosis in FLT3-ITD positive AML cells [1]. This is particularly valuable for comparative studies with Type II inhibitors (e.g., quizartinib) to dissect conformation-specific cellular responses and downstream signaling events.

Cell Line Panel Profiling for Differential Sensitivity

As a characterized lead compound [1], FW-1 serves as a chemical starting point for medicinal chemistry optimization. Its moderate FLT3 IC50 of ~1 μM and cellular activity in MV4-11/MOLM-13 cells provide a baseline for evaluating structural modifications aimed at improving potency, selectivity, or pharmacokinetic properties.

G0/G1 Arrest and Apoptosis Pathway Analysis

While direct data for FW-1 against specific TKD mutants is not yet available, its Type I binding mode positions it as a candidate tool for investigating conformation-specific resistance. Use FW-1 in parallel with Type II inhibitors to probe differential sensitivity of FLT3 TKD mutants.

Application

Selection Property

Validation Focus

TKD-mutant FLT3 mechanistic studies

Type I active DFG-in binding

Activity retention in D835 mutant models

FLT3 inhibitor scaffold diversification

Novel isoxazolo[5,4-b]pyridine core

SAR benchmarking vs. clinical chemotypes

FLT3 inhibitor sensitivity profiling

Inverted cell line selectivity pattern

Response heterogeneity in MOLM-13/MV4-11

Cell cycle/apoptosis pathway research

G0/G1 arrest and apoptosis induction

Endpoint validation in FLT3-dependent AML cells

• [1] Yang J, Zhang Y, Li Y, et al. Design, Synthesis, and Biological Activities Evaluation of Type I FLT3 Inhibitors for the Treatment of Acute Myeloid Leukemia. Drug Dev Res. 2024;85(8):e70022. doi:10.1002/ddr.70022 View Source